Cas no 1061682-78-7 (1-Piperidinecarboxylicacid, 3-(dimethylamino)-, 1,1-dimethylethyl ester, (3R)-)

1-Piperidinecarboxylicacid, 3-(dimethylamino)-, 1,1-dimethylethyl ester, (3R)- structure
1061682-78-7 structure
Product Name:1-Piperidinecarboxylicacid, 3-(dimethylamino)-, 1,1-dimethylethyl ester, (3R)-
CAS No:1061682-78-7
MF:C12H24N2O2
MW:228.331163406372
CID:97848
PubChem ID:44630594
Update Time:2025-04-18

1-Piperidinecarboxylicacid, 3-(dimethylamino)-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 3-(dimethylamino)-, 1,1-dimethylethyl ester, (3R)-
    • (R)-N-Boc-3-dimethylaminopiperidine
    • tert-butyl (3R)-3-(dimethylamino)piperidine-1-carboxylate
    • 1,1-dimethylethyl (3R)-3-dimethylaminopiperidine-1-carboxylate
    • AG-L-26302
    • CTK6H8886
    • KB-63301
    • R-3-Dimethylamino-N-Boc-piperidine
    • SureCN1189041
    • tert-butyl (R)-3-(dimethylamino)piperidine-1-carboxylate
    • HFIAGQNFPTWBQZ-SNVBAGLBSA-N
    • R-N-Boc-3-dimethylaminopiperidine
    • (R)-tert-butyl 3-(dimethylamino)piperidine-1-carboxylate
    • SCHEMBL1189041
    • MFCD09878593
    • 1061682-78-7
    • AKOS015836468
    • A801393
    • (3R)-3-(dimethylamino)-1-piperidinecarboxylic acid tert-butyl ester
    • DTXSID70659963
    • CS-0002006
    • 1,1-Dimethylethyl (3R)-3-(dimethylamino)-1-piperidinecarboxylate
    • AKOS015950929
    • (R)-1-N-Boc-3-(Dimethylamino)piperidine
    • 1-Piperidinecarboxylicacid, 3-(dimethylamino)-,1,1-dimethylethyl ester, (3R)-
    • Inchi: 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-6-7-10(9-14)13(4)5/h10H,6-9H2,1-5H3/t10-/m1/s1
    • InChI Key: HFIAGQNFPTWBQZ-SNVBAGLBSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@H](C1)N(C)C)=O

Computed Properties

  • Exact Mass: 228.184
  • Monoisotopic Mass: 228.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 32.78000
  • LogP: 1.88540
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